Cas no 84547-88-6 (4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid)

4-Chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with chloro, nitro, and carboxylic acid groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and nitro substituents enhance electrophilic properties, facilitating further derivatization, while the carboxylic acid group allows for versatile functionalization via esterification or amidation. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecules. The compound is typically handled under controlled conditions due to its potential sensitivity to heat and strong oxidizers. Purity and consistency are critical for reproducible results in synthetic applications.
4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid structure
84547-88-6 structure
Product Name:4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid
CAS No:84547-88-6
MF:C5H4ClN3O4
MW:205.555959701538
MDL:MFCD06805254
CID:3159972
PubChem ID:12845034
Update Time:2025-05-24

4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methyl-5-nitro-2H-pyrazole-3-carboxylic acid
    • 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid
    • 4-Chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid (ACI)
    • 4-Chloro-1-methyl-5-pyrazolecarboxylic acid
    • MDL: MFCD06805254
    • Inchi: 1S/C5H4ClN3O4/c1-8-3(5(10)11)2(6)4(7-8)9(12)13/h1H3,(H,10,11)
    • InChI Key: ZIBFUEQMNQITNU-UHFFFAOYSA-N
    • SMILES: O=C(C1N(C)N=C([N+](=O)[O-])C=1Cl)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid Pricemore >>

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4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
2.1 -
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

Production Method 2

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
2.1 Reagents: Chlorine
3.1 -
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

Production Method 3

Reaction Conditions
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  15 °C
Reference
The Reactivity Trends in Electrochemical Chlorination and Bromination of N-Substituted and N-Unsubstituted Pyrazoles*
Lyalin, B. V.; et al, Chemistry of Heterocyclic Compounds (New York, 2014, 49(11), 1599-1610

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  15 °C
Reference
Electrosynthesis of 4-chloropyrazolecarboxylic acids
Lyalin, B. V.; et al, Russian Chemical Bulletin, 2010, 58(2), 291-296

Production Method 6

Reaction Conditions
1.1 Reagents: Chlorine
2.1 -
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid Raw materials

4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid Preparation Products

4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid Related Literature

Additional information on 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid

4-Chloro-1-Methyl-3-Nitro-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 84547-88-6, known as 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are well-known for their versatile applications in drug discovery and advanced materials development. The pyrazole ring serves as a central scaffold, with substituents at positions 1, 3, and 4 contributing to its unique chemical properties.

Recent studies have highlighted the potential of 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological targets, such as protein kinases and receptors, which are critical in disease pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent. The carboxylic acid group at position 5 plays a crucial role in enhancing the compound's bioavailability and binding affinity to target proteins.

In addition to its pharmacological applications, 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technologies. A 2023 paper in *Chemistry of Materials* explored the compound's role as a ligand in metalloporphyrin systems, highlighting its potential in designing efficient catalysts for industrial processes.

The synthesis of 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. For example, a 2023 study in *Organic Process Research & Development* reported a novel microwave-assisted synthesis route that significantly reduces reaction time while maintaining product quality.

From an environmental standpoint, the ecological impact of 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid has been a topic of interest. Research conducted by environmental chemists has focused on its biodegradation pathways and toxicity profiles. According to a 2023 report in *Environmental Science & Technology*, the compound demonstrates moderate biodegradability under aerobic conditions, with specific microbial strains showing enhanced degradation capabilities.

In conclusion, 4-chloro-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 84547-88

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